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Compound of Interest

Compound Name: CAY10512

Cat. No.: B054172 Get Quote

An In-depth Examination of a Potent NF-κB Inhibitor

This technical guide provides a comprehensive overview of CAY10512, a potent resveratrol

analog, for researchers, scientists, and drug development professionals. This document details

its chemical properties, mechanism of action, and experimental applications, with a focus on its

role as a powerful inhibitor of the nuclear factor-kappa B (NF-κB) signaling pathway.

Core Compound Information
CAY10512 is a synthetic, substituted trans-stilbene that demonstrates significantly higher

potency than its parent compound, resveratrol, in antioxidant and anti-inflammatory activities.

Property Value

CAS Number 139141-12-1

Molecular Weight 228.3 g/mol

Molecular Formula C₁₅H₁₃FO

Chemical Name
1-fluoro-2-[2-(4-methoxyphenyl)ethenyl]-

benzene

Primary Activity NF-κB Inhibitor

Mechanism of Action: Inhibition of NF-κB Signaling
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CAY10512 exerts its primary biological effects through the potent inhibition of the NF-κB

signaling cascade. NF-κB is a crucial transcription factor involved in cellular responses to

stimuli such as stress, cytokines, and bacterial or viral antigens. In many disease states,

including inflammatory disorders and cancer, the NF-κB pathway is constitutively active.

The canonical pathway for NF-κB activation, particularly in response to the pro-inflammatory

cytokine Tumor Necrosis Factor-alpha (TNF-α), involves the phosphorylation and subsequent

degradation of the inhibitory protein IκBα. This degradation frees the NF-κB dimer (typically

p65/p50) to translocate to the nucleus and initiate the transcription of target genes.

CAY10512 has been shown to be a highly effective inhibitor of TNF-α-induced NF-κB

activation. It has an IC₅₀ value of 0.15 µM for this inhibition, which is approximately 100-fold

more potent than resveratrol.[1] By blocking this pathway, CAY10512 can suppress the

expression of numerous pro-inflammatory and cell survival genes.
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Simplified TNF-α Induced NF-κB Signaling Pathway and Inhibition by CAY10512
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TNF-α/NF-κB signaling and CAY10512 inhibition.
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Experimental Protocols and Applications
CAY10512 has been utilized in a variety of in vitro studies to investigate cellular processes

regulated by NF-κB. Below are detailed methodologies from published research.

Inhibition of NF-κB-mediated Gene Expression
Objective: To determine the effect of CAY10512 on the expression of genes regulated by NF-

κB, such as pro-inflammatory cytokines or microRNAs.

Experimental Workflow:
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Workflow for Assessing CAY10512 on Gene Expression
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Gene expression analysis workflow with CAY10512.

Detailed Protocol (Adapted from studies on miRNA regulation):[2]
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Cell Culture: Human neuronal-glial (HNG) cells are cultured in appropriate media until they

reach the desired confluency.

Pre-treatment: Cells are treated with CAY10512 at a final concentration of 5 µM or with a

vehicle control (e.g., DMSO).

Stimulation: After a pre-incubation period, cells are stimulated with Alzheimer's disease-

derived extracellular fluid (AD ECF) or another NF-κB activator to induce pro-inflammatory

miRNA expression.

Incubation: Cells are incubated for a period of up to 96 hours.

RNA Extraction and Analysis: Total RNA is extracted from the cells, and the expression levels

of specific miRNAs (e.g., miRNA-9, miRNA-125b, miRNA-146a, and miRNA-155) are

quantified using quantitative real-time PCR (qRT-PCR).

Expected Outcome: Treatment with CAY10512 is expected to significantly reduce the

upregulation of NF-κB-sensitive miRNAs induced by the inflammatory stimulus.[2][3]

Assessment of NF-κB p65 Phosphorylation
Objective: To directly measure the inhibitory effect of CAY10512 on a key step in NF-κB

activation, the phosphorylation of the p65 subunit.

Experimental Workflow:
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Workflow for Western Blot Analysis of p-p65
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Western blot analysis workflow.

Detailed Protocol (General procedure for Western Blotting):
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Cell Culture and Treatment: Endothelial cells or other suitable cell lines are cultured to 70-

80% confluency.[4] The cells are then pre-treated with CAY10512 (e.g., at 0.15 µM) for a

specified time before being stimulated with an NF-κB activator like TNF-α.[5]

Cell Lysis: After treatment, cells are washed with ice-cold PBS and lysed with RIPA buffer

supplemented with protease and phosphatase inhibitors.

Protein Quantification: The total protein concentration in the lysates is determined using a

standard protein assay (e.g., BCA assay).

SDS-PAGE and Western Blotting: Equal amounts of protein from each sample are separated

by SDS-polyacrylamide gel electrophoresis and transferred to a PVDF membrane.

Immunoblotting: The membrane is blocked and then incubated with a primary antibody

specific for the phosphorylated form of NF-κB p65 (Ser536). A primary antibody for total p65

or a housekeeping protein (e.g., β-actin) should be used as a loading control.

Detection: After incubation with a horseradish peroxidase (HRP)-conjugated secondary

antibody, the protein bands are visualized using a chemiluminescence detection system.

Expected Outcome: CAY10512 treatment will lead to a decrease in the intensity of the

phosphorylated p65 band compared to cells stimulated with TNF-α alone, indicating inhibition

of NF-κB activation.

Applications in Research
CAY10512's potent inhibitory effect on NF-κB makes it a valuable tool for investigating a wide

range of biological processes and diseases, including:

Neuroinflammation: Studies have shown that CAY10512 can suppress the upregulation of

pro-inflammatory miRNAs in the context of Alzheimer's disease.[2][3]

Angiogenesis: CAY10512 has been used to probe the role of NF-κB in the complex

regulation of blood vessel formation.[4][6]

Cancer Biology: Given the role of NF-κB in promoting cell survival and proliferation,

CAY10512 can be used to study its potential as an anti-cancer agent.
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Metabolic and Cardiovascular Disease: Research has utilized CAY10512 to investigate the

role of NF-κB in the renin-angiotensin system and its implications for hypertension.[7]

Conclusion
CAY10512 is a highly potent and specific inhibitor of the NF-κB signaling pathway. Its well-

defined chemical properties and demonstrated efficacy in a variety of in vitro models make it an

invaluable tool for researchers investigating the multifaceted roles of NF-κB in health and

disease. The experimental protocols outlined in this guide provide a foundation for the effective

application of CAY10512 in laboratory settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.caymanchem.com [cdn.caymanchem.com]

2. microRNA (miRNA) speciation in Alzheimer’s disease (AD) cerebrospinal fluid (CSF) and
extracellular fluid (ECF) - PMC [pmc.ncbi.nlm.nih.gov]

3. medchemexpress.com [medchemexpress.com]

4. The Acute Phase Reactant Orosomucoid-1 Is a Bimodal Regulator of Angiogenesis with
Time- and Context-Dependent Inhibitory and Stimulatory Properties | PLOS One
[journals.plos.org]

5. Matrix Metalloproteinase-1-mediated Up-regulation of Vascular Endothelial Growth Factor-
2 in Endothelial Cells - PMC [pmc.ncbi.nlm.nih.gov]

6. journals.plos.org [journals.plos.org]

7. academic.oup.com [academic.oup.com]

To cite this document: BenchChem. [CAY10512: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b054172#cay10512-cas-number-and-molecular-
weight]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b054172?utm_src=pdf-body
https://academic.oup.com/ajh/article-pdf/27/3/308/17046415/hpt281.pdf
https://www.benchchem.com/product/b054172?utm_src=pdf-body
https://www.benchchem.com/product/b054172?utm_src=pdf-body
https://www.benchchem.com/product/b054172?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/insert/10009536.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3533883/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3533883/
https://www.medchemexpress.com/cay10512.html
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0041387
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0041387
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0041387
https://pmc.ncbi.nlm.nih.gov/articles/PMC3537058/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3537058/
https://journals.plos.org/plosone/article/file?type=printable&id=10.1371/journal.pone.0041387
https://academic.oup.com/ajh/article-pdf/27/3/308/17046415/hpt281.pdf
https://www.benchchem.com/product/b054172#cay10512-cas-number-and-molecular-weight
https://www.benchchem.com/product/b054172#cay10512-cas-number-and-molecular-weight
https://www.benchchem.com/product/b054172#cay10512-cas-number-and-molecular-weight
https://www.benchchem.com/product/b054172#cay10512-cas-number-and-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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